3-[1-(2,3-dichlorobenzyl)-2-piperidinyl]pyridine

• IUPAC Name: 3-[1-[(2,3-dichlorophenyl)methyl]piperidin-2-yl]pyridine
• InChI: InChI=1S/C17H18Cl2N2/c18-15-7-3-5-14(17(15)19)12-21-10-2-1-8-16(21)13-6-4-9-20-11-13/h3-7,9,11,16H,1-2,8,10,12H2
• InChI Key: ACIHYVRCJFSJLI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)CC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H18Cl2N2
• Molecular Weight: 321.2 g/mol

Description

3-[1-(2,3-dichlorobenzyl)-2-piperidinyl]pyridine, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use as a pain medication. The compound was first synthesized in the late 1990s and has since undergone numerous preclinical and clinical trials to evaluate its efficacy and safety.

Mechanism of Action

3-[1-(2,3-dichlorobenzyl)-2-piperidinyl]pyridine acts as an agonist at both nicotinic acetylcholine receptors (nAChRs) and transient receptor potential vanilloid 1 (TRPV1) channels. Activation of nAChRs and TRPV1 channels leads to the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are involved in pain modulation. This compound has been shown to produce potent analgesia in animal models of pain, suggesting that its mechanism of action may be effective in treating pain in humans.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in animal models and human subjects. These effects include analgesia, sedation, and hypothermia. This compound has also been shown to produce antinociceptive effects in animal models of neuropathic pain and inflammatory pain. These effects are thought to be mediated by the activation of nAChRs and TRPV1 channels.

Advantages and Limitations for Lab Experiments

3-[1-(2,3-dichlorobenzyl)-2-piperidinyl]pyridine has several advantages for lab experiments, including its potency, selectivity, and ability to produce consistent results. However, the compound also has several limitations, including its relatively short half-life and the need for specialized equipment to administer it. Additionally, the use of this compound in lab experiments requires careful consideration of ethical and safety concerns, as the compound has the potential to produce significant physiological effects.

Future Directions

There are several future directions for research on 3-[1-(2,3-dichlorobenzyl)-2-piperidinyl]pyridine. One area of interest is the development of more potent and selective analogs of the compound. Another area of interest is the evaluation of this compound in combination with other pain medications to determine if it can enhance their analgesic effects. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential therapeutic applications in humans.

Synthesis Methods

The synthesis of 3-[1-(2,3-dichlorobenzyl)-2-piperidinyl]pyridine involves several steps, including the reaction of 2,3-dichlorobenzyl chloride with piperidine to form 1-(2,3-dichlorobenzyl)piperidine. This intermediate is then reacted with 3-bromopyridine to yield this compound. The final product is purified using chromatography techniques to obtain a high-purity compound suitable for research purposes.

Scientific Research Applications

3-[1-(2,3-dichlorobenzyl)-2-piperidinyl]pyridine has been extensively studied for its potential use as a pain medication. Preclinical studies have shown that the compound has potent analgesic effects in animal models of acute and chronic pain. Clinical trials have also been conducted to evaluate the safety and efficacy of this compound in human subjects. These studies have shown promising results, with this compound demonstrating significant pain relief in patients with chronic pain conditions such as neuropathic pain and osteoarthritis.